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Compound of Interest

Compound Name: Fenobucarb-d3

Cat. No.: B12407641 Get Quote

In-Depth Technical Guide to Fenobucarb-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the isotopic analog of

Fenobucarb, Fenobucarb-d3. It includes key chemical properties, detailed experimental

protocols for its analysis, and an exploration of the toxicological pathways associated with the

parent compound, Fenobucarb.

Core Chemical and Physical Data
Fenobucarb-d3 is the deuterium-labeled form of Fenobucarb, a carbamate insecticide. The

inclusion of deuterium atoms makes it a valuable internal standard for quantitative analysis by

methods such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).

Property Value Source(s)

CAS Number 2662756-72-9 [1][2]

Molecular Formula C₁₂H₁₄D₃NO₂ [1][2]

Molecular Weight 210.29 g/mol [1]
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Toxicological Profile of Fenobucarb
Fenobucarb, the parent compound of Fenobucarb-d3, is a known cholinesterase inhibitor. Its

mechanism of toxicity involves the reversible inhibition of acetylcholinesterase (AChE), an

enzyme crucial for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to

an accumulation of acetylcholine at the synapses, causing overstimulation of the nervous

system.

Recent studies, particularly using zebrafish as a model organism, have elucidated further

toxicological pathways. Exposure to Fenobucarb has been shown to induce developmental

neurotoxicity through mechanisms involving inflammation, oxidative stress, cellular

degeneration, and apoptosis. Key observations include increased production of reactive

oxygen species (ROS) and the activation of caspase-3 and caspase-9, which are critical

executioner and initiator caspases in the apoptotic pathway, respectively.

Signaling Pathway of Fenobucarb-Induced Neurotoxicity
The following diagram illustrates the proposed signaling cascade leading to neurotoxicity upon

exposure to Fenobucarb.
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Conceptual Signaling Pathway of Fenobucarb-Induced Neurotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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